![molecular formula C10H15N B2780560 [(3,5-Dimethylphenyl)methyl](methyl)amine CAS No. 148452-35-1](/img/structure/B2780560.png)
[(3,5-Dimethylphenyl)methyl](methyl)amine
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Description
“(3,5-Dimethylphenyl)methylamine” is a chemical compound with the CAS Number: 148452-35-1 . It has a molecular weight of 149.24 . The IUPAC name for this compound is (3,5-dimethylphenyl)-N-methylmethanamine .
Synthesis Analysis
While specific synthesis methods for “(3,5-Dimethylphenyl)methylamine” were not found, it’s worth noting that amines can be synthesized through various methods. One such method is the Suzuki–Miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .Molecular Structure Analysis
The InChI code for “(3,5-Dimethylphenyl)methylamine” is 1S/C10H15N/c1-8-4-9(2)6-10(5-8)7-11-3/h4-6,11H,7H2,1-3H3 . This indicates that the compound has 10 carbon atoms, 15 hydrogen atoms, and 1 nitrogen atom.Physical And Chemical Properties Analysis
“(3,5-Dimethylphenyl)methylamine” is a liquid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results .Safety and Hazards
Future Directions
While specific future directions for “(3,5-Dimethylphenyl)methylamine” were not found, it’s worth noting that amines are widely used in pharmaceuticals and biochemistry. Their basicity is often used to increase the water solubility of drugs . Therefore, “(3,5-Dimethylphenyl)methylamine” could potentially find applications in these areas.
properties
IUPAC Name |
1-(3,5-dimethylphenyl)-N-methylmethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N/c1-8-4-9(2)6-10(5-8)7-11-3/h4-6,11H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHXARJLFDKHCCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)CNC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
148452-35-1 |
Source
|
Record name | [(3,5-dimethylphenyl)methyl](methyl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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